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Compound of Interest

Compound Name:
D-Alanine ethyl ester

hydrochloride

Cat. No.: B556077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Alanine ethyl ester hydrochloride is a crucial chiral building block in synthetic organic

chemistry and is frequently utilized in the development of pharmaceuticals and other bioactive

molecules. The purity of this starting material is paramount to ensure the desired

stereochemistry and efficacy of the final product. Recrystallization is a fundamental and highly

effective technique for the purification of solid organic compounds. This document provides a

detailed protocol for the recrystallization of D-Alanine ethyl ester hydrochloride to achieve

high purity.

Compound Data
A summary of the key physical and chemical properties of D-Alanine ethyl ester
hydrochloride is presented in the table below. This data is essential for handling, storage, and

characterization of the compound.
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Property Value Source(s)

Molecular Formula C₅H₁₂ClNO₂ [1]

Molecular Weight 153.61 g/mol [1][2]

Appearance White to off-white solid [1]

Melting Point 78 - 83 °C [3]

Purity (Typical) ≥ 99% (HPLC) [3]

Storage Conditions
4°C, sealed storage, away

from moisture
[1][2]

Solubility
DMSO: 175 mg/mL (with

sonication)
[1][2]

Experimental Protocol: Recrystallization using
Ethanol and Diethyl Ether
This protocol details the procedure for the purification of D-Alanine ethyl ester hydrochloride
by recrystallization from a mixed solvent system of ethanol and diethyl ether. This method is

adapted from established procedures for the analogous L-alanine ethyl ester hydrochloride and

is expected to yield high-purity crystals of the D-enantiomer.[4]

Materials:

Crude D-Alanine ethyl ester hydrochloride

Absolute Ethanol (Reagent Grade)

Diethyl Ether (Anhydrous)

Erlenmeyer flask

Heating mantle or hot plate

Magnetic stirrer and stir bar
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Buchner funnel and flask

Filter paper

Ice bath

Spatula

Watch glass

Vacuum source

Procedure:

Dissolution: Place the crude D-Alanine ethyl ester hydrochloride into an Erlenmeyer flask

equipped with a magnetic stir bar. Add a minimal amount of absolute ethanol to the flask.

Gently heat the mixture while stirring to dissolve the solid completely. Add ethanol dropwise

until a clear solution is obtained at an elevated temperature. Avoid adding excessive solvent

to ensure a good yield upon cooling.

Hot Filtration (Optional): If any insoluble impurities are visible in the hot solution, perform a

hot filtration. This involves quickly filtering the hot solution through a pre-warmed funnel with

fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step should be performed

rapidly to prevent premature crystallization.

Crystallization: Remove the flask from the heat source and allow it to cool slowly to room

temperature. Slow cooling promotes the formation of larger, purer crystals. Once the flask

has reached room temperature, place it in an ice bath to maximize the precipitation of the

purified product.

Initiation of Precipitation: If crystals do not form readily, crystallization can be induced by

scratching the inside of the flask with a glass rod at the meniscus of the solution or by adding

a seed crystal of pure D-Alanine ethyl ester hydrochloride.

Addition of Anti-solvent: Once crystallization has commenced, slowly add diethyl ether to the

cold solution while stirring. Diethyl ether acts as an anti-solvent, reducing the solubility of the
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product and promoting further precipitation. Continue adding diethyl ether until the formation

of new crystals appears to cease.

Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel

and filter paper.

Washing: Wash the crystals on the filter paper with a small amount of cold diethyl ether to

remove any residual soluble impurities.

Drying: Transfer the purified crystals to a watch glass and dry them under vacuum or in a

desiccator to remove all traces of solvent.

Characterization: Determine the melting point and purity (e.g., by HPLC or NMR) of the

recrystallized product to confirm successful purification.

Experimental Workflow
The following diagram illustrates the key steps in the recrystallization procedure for D-Alanine
ethyl ester hydrochloride.
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Caption: Workflow for the recrystallization of D-Alanine ethyl ester hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Recrystallization of D-
Alanine Ethyl Ester Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556077#recrystallization-procedure-for-d-alanine-
ethyl-ester-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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